(5Z)-2-[(3-chlorophenyl)amino]-5-(3-ethoxy-4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one

• Molecular Formula: C18H15ClN2O3S
• Molecular Weight: 374.8 g/mol
• IUPAC Name: (5Z)-2-(3-chlorophenyl)imino-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15ClN2O3S/c1-2-24-15-8-11(6-7-14(15)22)9-16-17(23)21-18(25-16)20-13-5-3-4-12(19)10-13/h3-10,22H,2H2,1H3,(H,20,21,23)/b16-9-
• InChI Key: YDXAXKBXKISMHW-SXGWCWSVSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=NC3=CC(=CC=C3)Cl)S2)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=NC3=CC(=CC=C3)Cl)S2)O

Description

“(5Z)-2-[(3-Chlorophenyl)amino]-5-(3-ethoxy-4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one” is a thiazolone derivative characterized by a Z-configuration benzylidene moiety at the 5-position and a 3-chlorophenylamino substituent at the 2-position of the thiazole ring. The benzylidene group features a 3-ethoxy-4-hydroxy substitution, which distinguishes it from analogs with halogenated or nitro-substituted benzylidenes. This compound is synthesized via a multi-step protocol involving condensation of substituted benzaldehydes with thiazolidinone precursors under mild acidic conditions, followed by nucleophilic substitution with aryl amines . Key structural features include:

• Z-configuration: Stabilized by intramolecular hydrogen bonding between the benzylidene substituent and the thiazolone carbonyl group.
• Electron-withdrawing substituents: The 3-chlorophenyl group may influence electronic properties, altering reactivity and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-[(3-chlorophenyl)amino]-5-(3-ethoxy-4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one typically involves the condensation of 3-chlorophenylamine with 3-ethoxy-4-hydroxybenzaldehyde in the presence of a thiazolone precursor. The reaction is usually carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and purified through recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-[(3-chlorophenyl)amino]-5-(3-ethoxy-4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding quinones or carboxylic acids.

Reduction: Formation of reduced thiazolone derivatives.

Substitution: Formation of substituted thiazolone derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (5Z)-2-[(3-chlorophenyl)amino]-5-(3-ethoxy-4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects on Yield : Chloro and nitro substituents (e.g., 6j, 6b) achieve high yields (92–94%) under mild conditions, suggesting robustness of the synthetic route .
• Melting Points : Electron-withdrawing groups (e.g., 4-nitro in 6j) correlate with lower melting points (110–112°C), while 4-chloro (6b) increases rigidity (142–144°C) .

Spectroscopic and Analytical Comparison

Compound Name	IR νmax/cm⁻¹ (C=O)	ES-MS m/z	¹H NMR δ (Ar–CH)	¹³C NMR δ (C=O)
Target Compound	~1710 (estimated)	~385 (calc.)	N/A	~167 (calc.)
6j	1710	359.0125	7.92 (s, =CH)	167.7
6b	1715	349.3509	7.95 (s, =CH)	167.7
6e	1700	315.4505	7.95 (s, =CH)	N/A

Key Observations :

• C=O Stretching : Consistent IR peaks (1700–1715 cm⁻¹) confirm thiazolone carbonyl presence across analogs .
• =CH Proton : All analogs show a singlet near δ 7.92–7.95 ppm for the benzylidene proton, confirming Z-configuration .
• Mass Spectrometry : The target compound’s molecular weight (estimated m/z ~385) is higher than chloro/nitro analogs due to the ethoxy-hydroxy group.